Cas no 1248907-37-0 (1-Benzyl-3-(3-methylphenyl)piperazine)

• Product Name: 1-Benzyl-3-(3-methylphenyl)piperazine
• CAS No: 1248907-37-0
• MF: C₁₈H₂₂N₂
• MW: 266.380684375763
• MDL: MFCD21091939
• CID: 5057696
• PubChem ID: 66523664
• Update Time: 2025-05-19

1-Benzyl-3-(3-methylphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-(3-methylphenyl)piperazine
• 1-Benzyl-3-(3-methylphenyl)piperazine

• MDL： MFCD21091939
• Inchi： 1S/C18H22N2/c1-15-6-5-9-17(12-15)18-14-20(11-10-19-18)13-16-7-3-2-4-8-16/h2-9,12,18-19H,10-11,13-14H2,1H3
• InChI Key： QJHGUGUDPGYZAT-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCNC(C2C=CC=C(C)C=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 285
• XLogP3: 3
• Topological Polar Surface Area: 15.3

Additional information on 1-Benzyl-3-(3-methylphenyl)piperazine

1-Benzyl-3-(3-methylphenyl)piperazine (CAS No. 1248907-37-0): A Comprehensive Overview

The compound 1-Benzyl-3-(3-methylphenyl)piperazine (CAS No. 1248907-37-0) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of piperazines, which are six-membered rings containing two nitrogen atoms. The molecule's structure consists of a piperazine ring substituted with a benzyl group at position 1 and a 3-methylphenyl group at position 3. These substituents confer the compound with distinct chemical properties, making it a valuable molecule in various fields such as pharmaceuticals, materials science, and organic synthesis.

Recent studies have highlighted the potential of 1-Benzyl-3-(3-methylphenyl)piperazine in drug discovery. The piperazine ring is known for its ability to act as a scaffold for bioactive molecules due to its flexibility and ability to form hydrogen bonds. The benzyl group at position 1 adds aromaticity and hydrophobicity, while the 3-methylphenyl group introduces steric bulk and additional aromatic interactions. These features make the compound an ideal candidate for exploring new drug leads targeting various therapeutic areas, including central nervous system disorders, cancer, and infectious diseases.

In terms of synthesis, 1-Benzyl-3-(3-methylphenyl)piperazine can be prepared through a variety of methods, including nucleophilic substitution, coupling reactions, and ring-closing metathesis. Researchers have optimized these methods to achieve high yields and purity levels. For instance, a recent study demonstrated the use of microwave-assisted synthesis to expedite the formation of the piperazine ring while maintaining control over stereochemistry. Such advancements underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like 1-Benzyl-3-(3-methylphenyl)piperazine.

The physical and chemical properties of 1-Benzyl-3-(3-methylphenyl)piperazine are well-documented. The compound has a molecular weight of approximately 265 g/mol and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethanol. Its melting point is around 155°C, making it suitable for various thermal processing applications. Additionally, the compound exhibits moderate stability under ambient conditions but may degrade upon prolonged exposure to light or strong oxidizing agents.

One of the most promising applications of 1-Benzyl-3-(3-methylphenyl)piperazine lies in its use as an intermediate in the synthesis of more complex molecules. For example, researchers have employed this compound as a building block for constructing bioactive macrocycles and heterocyclic compounds with potential pharmacological activity. Its ability to undergo further functionalization at both substituent positions makes it highly versatile in organic synthesis.

From an environmental perspective, studies have evaluated the biodegradability and ecotoxicity of 1-Benzyl-3-(methylpheny)piperazine. Results indicate that under aerobic conditions, the compound undergoes gradual degradation by microbial action, though its persistence in aquatic environments remains a concern requiring further investigation. Regulatory agencies have also established guidelines for handling this compound to minimize its impact on ecosystems.

In conclusion, 1-Benzyl-3-(methylpheny)piperazine (CAS No. 1248907-37-0) stands out as a significant molecule with wide-ranging applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and understanding of its properties, positions it as a key player in future research and development efforts.